sodium 5-hydroxy-3-methylpentanoate
Overview
Description
Sodium 5-hydroxy-3-methylpentanoate (also known as sodium 5-hydroxyisovalerate) is a naturally occurring organic molecule that is found in many different foods. It is an important intermediate in the metabolism of carbohydrates and is used in the synthesis of various other molecules. This molecule has been studied extensively in recent years due to its potential as a therapeutic agent and its use in laboratory experiments.
Scientific Research Applications
Sodium 5-hydroxy-3-methylpentanoate has been used in a variety of scientific research applications. It has been studied for its potential as a therapeutic agent, as it has been shown to have anti-inflammatory and anti-oxidative properties. It has also been used in laboratory experiments to study the metabolism of carbohydrates and other biochemical processes.
Mechanism of Action
The exact mechanism of action of sodium 5-hydroxy-3-methylpentanoate is not yet fully understood. However, it is believed that this molecule acts as an inhibitor of the enzyme isovaleryl-CoA dehydrogenase, which is involved in the metabolism of carbohydrates. By inhibiting this enzyme, sodium 5-hydroxy-3-methylpentanoate may be able to regulate the metabolism of carbohydrates and other molecules.
Biochemical and Physiological Effects
Sodium 5-hydroxy-3-methylpentanoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-oxidative properties, which could be beneficial in the treatment of certain diseases. It has also been shown to have an effect on the metabolism of carbohydrates and other molecules, which could be beneficial in the treatment of metabolic disorders.
Advantages and Limitations for Lab Experiments
Sodium 5-hydroxy-3-methylpentanoate has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is a relatively inexpensive molecule, which makes it ideal for use in experiments. However, it has a relatively short shelf life, which can limit its use in long-term experiments.
Future Directions
The potential applications of sodium 5-hydroxy-3-methylpentanoate are still being explored. Future research could focus on the use of this molecule in the treatment of metabolic disorders, as well as its potential as an anti-inflammatory and anti-oxidative agent. Additionally, further research into the exact mechanism of action of this molecule could help to improve its therapeutic potential. Finally, further research into the synthesis methods of this molecule could lead to more efficient and cost-effective methods of production.
Synthesis Methods
Sodium 5-hydroxy-3-methylpentanoate can be synthesized through a variety of methods. The most common method involves the reaction of sodium hydroxide with isovaleric acid. This reaction produces sodium 5-hydroxy-3-methylpentanoate and water as the products. Other methods of synthesis include the reaction of sodium hydroxide with methylpentanoic acid and the reaction of sodium hydroxide with 5-hydroxyisovaleric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of sodium 5-hydroxy-3-methylpentanoate can be achieved through the esterification of 5-hydroxy-3-methylpentanoic acid with sodium hydroxide.", "Starting Materials": [ "5-hydroxy-3-methylpentanoic acid", "Sodium hydroxide", "Methanol", "Sodium chloride" ], "Reaction": [ "Dissolve 5-hydroxy-3-methylpentanoic acid in methanol", "Add sodium hydroxide to the solution and stir for 30 minutes", "Heat the mixture to reflux for 4 hours", "Cool the mixture and add sodium chloride to precipitate the product", "Filter the product and wash with cold methanol", "Dry the product under vacuum to obtain sodium 5-hydroxy-3-methylpentanoate" ] } | |
CAS RN |
2742660-69-9 |
Molecular Formula |
C6H11NaO3 |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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